molecular formula C11H11FO3 B8348527 methyl 7-fluoro-3,4-dihydro-2H-chromene-4-carboxylate

methyl 7-fluoro-3,4-dihydro-2H-chromene-4-carboxylate

Cat. No.: B8348527
M. Wt: 210.20 g/mol
InChI Key: FFOCBTRXKACQRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 7-fluoro-3,4-dihydro-2H-chromene-4-carboxylate is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11FO3

Molecular Weight

210.20 g/mol

IUPAC Name

methyl 7-fluoro-3,4-dihydro-2H-chromene-4-carboxylate

InChI

InChI=1S/C11H11FO3/c1-14-11(13)9-4-5-15-10-6-7(12)2-3-8(9)10/h2-3,6,9H,4-5H2,1H3

InChI Key

FFOCBTRXKACQRD-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CCOC2=C1C=CC(=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Fluoro-3,4-dihydro-2H-chromene-4-carboxylic acid (346 mg, 1.76 mmol) was diluted with (THF) 2 mL, methanol (2 mL) and 4 drops of sulfuric acid. The reaction was heated at 55° C. and stirred for 12 hours. The reaction was cooled to ambient temperature, diluted with ethyl acetate and saturated sodium bicarbonate. The layers were separated and the organic layer was dried over MgSO4, filtered and concentrated to yield the title compound (366 mg, 98.7% yield).
Quantity
346 mg
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reactant
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2 mL
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Yield
98.7%

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